Cas no 1805304-59-9 (6-(Difluoromethyl)-2-fluoro-3-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine
• CAS No: 1805304-59-9
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4921744
• Update Time: 2025-05-23

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H6F3NO/c1-12-5-3-2-4(6(8)9)11-7(5)10/h2-3,6H,1H3
• InChI Key： ITUMZKLCKLDXPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(N=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine: A Comprehensive Overview

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine, a compound with the CAS number 1805304-59-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group at position 6, a fluoro group at position 2, and a methoxy group at position 3. These substituents contribute to its distinctive chemical properties and potential applications in various industries.

The synthesis of 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine involves a series of intricate chemical reactions, often leveraging advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic processes have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial purposes. The compound's stability under various conditions has been extensively studied, with findings indicating its resilience to thermal degradation and resistance to oxidative stress.

One of the most promising applications of 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a building block for developing novel pharmaceutical agents, particularly in the areas of antiviral and anticancer therapies. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, suggesting its role in antiviral drug development.

In addition to its pharmaceutical applications, 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine has also found utility in materials science. Its ability to act as a precursor for advanced materials, such as conductive polymers and organic semiconductors, has been highlighted in recent publications. The compound's electronic properties make it an attractive candidate for applications in organic electronics, where it could potentially enhance the performance of devices such as light-emitting diodes (LEDs) and field-effect transistors (FETs).

The environmental impact of 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles, with results indicating that it poses minimal risk to aquatic ecosystems when used responsibly. These findings underscore the importance of sustainable practices in the handling and disposal of such compounds.

In conclusion, 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in the advancement of science and technology.